Cas no 33693-57-1 (3-bromo-1-methylpyrrolidin-2-one)

• Product Name: 3-bromo-1-methylpyrrolidin-2-one
• CAS No: 33693-57-1
• MF: C₅H₈BrNO
• MW: 178.02712059021
• MDL: MFCD16877739
• CID: 1003613
• PubChem ID: 11182954
• Update Time: 2025-10-29

3-bromo-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-2-Pyrrolidinone
• 3-bromo-1-methyl-2-oxopyrrolidine
• 3-Bromo-1-methylpyrrolidin-2-one
• 1-methyl-3-bromo-2-pyrrolidone
• 2-Pyrrolidinone, 3-bromo-1-methyl-
• 3-bromo-1-methyl-pyrrolidin-2-one
• 3-bromo-N-methyl-2-pyrrolidone
• 3-bromo-N-methylpyrrolidin-2-one
• CTK1B8237
• EN300-77436
• SureCN991944
• C77641
• DTXSID60457899
• F1905-0021
• DB-366030
• 33693-57-1
• SY185510
• SCHEMBL991944
• NFFDSZJZQBYUKM-UHFFFAOYSA-N
• CS-0058369
• J-511823
• MFCD16877739
• AKOS013029161
• (+/-)3-bromo-1-methyl-2-pyrrolidone
• BS-12945
• 3-bromo-1-methylpyrrolidin-2-one

• MDL： MFCD16877739
• Inchi： 1S/C5H8BrNO/c1-7-3-2-4(6)5(7)8/h4H,2-3H2,1H3
• InChI Key： NFFDSZJZQBYUKM-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)CC1)=O

Computed Properties

• Exact Mass: 176.97894
• Monoisotopic Mass: 176.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-bromo-1-methylpyrrolidin-2-one

3-Bromo-1-Methylpyrrolidin-2-One (CAS No. 33693-57-1): An Overview of Its Structure, Properties, and Applications

3-Bromo-1-methylpyrrolidin-2-one (CAS No. 33693-57-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 1-methyl-3-bromopyrrolidin-2-one, is characterized by its unique structure and chemical properties, making it a valuable intermediate in various synthetic pathways and an important building block in the development of novel pharmaceuticals and functional materials.

The molecular formula of 3-bromo-1-methylpyrrolidin-2-one is C₅H₉BrNO, and its molecular weight is approximately 177.04 g/mol. The compound features a pyrrolidinone ring with a bromine substituent at the 3-position and a methyl group at the 1-position. This specific arrangement of functional groups imparts unique reactivity and stability to the molecule, which are crucial for its applications in chemical synthesis.

In recent years, 3-bromo-1-methylpyrrolidin-2-one has been extensively studied for its potential in medicinal chemistry. One of the key areas of interest is its use as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors for various enzymes and receptors, which are essential targets in the treatment of diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

A notable study published in the *Journal of Medicinal Chemistry* demonstrated the effectiveness of 3-bromo-1-methylpyrrolidin-2-one as a starting material for the synthesis of potent inhibitors of protein kinases. These inhibitors have shown promising results in preclinical studies, highlighting the potential of 3-bromo-1-methylpyrrolidin-2-one in drug discovery and development.

Beyond medicinal applications, 3-bromo-1-methylpyrrolidin-2-one has also found utility in materials science. Its ability to undergo various chemical transformations makes it a valuable intermediate in the synthesis of polymers and other functional materials. For example, researchers have used this compound to develop new types of polymeric materials with enhanced mechanical properties and improved biocompatibility.

The physical properties of 3-bromo-1-methylpyrrolidin-2-one are well-documented. It is a colorless to pale yellow liquid at room temperature with a boiling point around 180°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety, 3-bromo-1-methylpyrrolidin-2-one should be handled with care due to its reactivity with certain chemicals and its potential to cause skin and eye irritation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, it should be stored in a well-ventilated area away from incompatible substances.

The synthetic routes for 3-bromo-1-methylpyrrolidin-2-one are well-established and can be adapted to suit different scales of production. One common method involves the reaction of 1-methylpyrrolidinone with bromine or brominating agents such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions and yields high purity product.

Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing 3-bromo-1-methylpyrrolidin-2-one. For example, researchers have explored the use of catalytic systems that minimize waste generation and reduce energy consumption. These sustainable approaches not only align with global environmental goals but also offer economic benefits by reducing production costs.

In conclusion, 3-bromo-1-methylpyrrolidin-2-one (CAS No. 33693-57-1) is a multifaceted compound with significant potential in various scientific fields. Its unique structure and chemical properties make it an invaluable intermediate in organic synthesis and a promising candidate for the development of new pharmaceuticals and functional materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.